Cas no 1261564-52-6 (2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine)

2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine is a halogenated pyridine derivative featuring a trifluoromethylphenyl substituent at the 3-position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in cross-coupling reactions and as a building block for agrochemical and pharmaceutical intermediates. The presence of chlorine atoms at the 2- and 6-positions enhances its electrophilic character, facilitating nucleophilic substitution, while the electron-withdrawing trifluoromethyl group contributes to its stability and potential bioactivity. Its structural features make it a valuable precursor for designing specialized heterocyclic compounds with tailored properties for research and industrial applications.
2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine structure
1261564-52-6 structure
Product Name:2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine
CAS No:1261564-52-6
MF:C12H6Cl2F3N
MW:292.083951473236
CID:4982517
Update Time:2025-06-15

2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine
    • Inchi: 1S/C12H6Cl2F3N/c13-10-6-5-8(11(14)18-10)7-3-1-2-4-9(7)12(15,16)17/h1-6H
    • InChI Key: QPDKKMYIZZDCMD-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(N=1)Cl)C1C=CC=CC=1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 285
  • XLogP3: 5.3
  • Topological Polar Surface Area: 12.9

2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013009569-250mg
2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine
1261564-52-6 97%
250mg
$499.20 2023-09-03
Alichem
A013009569-500mg
2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine
1261564-52-6 97%
500mg
$823.15 2023-09-03
Alichem
A013009569-1g
2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine
1261564-52-6 97%
1g
$1490.00 2023-09-03

Additional information on 2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261564-52-6)

2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261564-52-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive agents. The presence of both chloro and trifluoromethyl substituents enhances its pharmacological potential, enabling interactions with biological targets that are critical for therapeutic intervention.

The compound’s pyridine core is a well-established motif in medicinal chemistry, known for its ability to modulate various biological pathways. Specifically, the 2,6-dichloro substituents contribute to electronic properties that can influence binding affinity and selectivity, while the trifluoromethylphenyl group introduces lipophilicity and metabolic stability. These features are particularly relevant in the design of drugs targeting neurological disorders, infectious diseases, and cancer.

Recent advancements in computational chemistry have allowed for more precise modeling of how 2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine interacts with biological targets. Studies have demonstrated its potential as a kinase inhibitor, with particular interest in tyrosine kinases involved in tumor growth and progression. The trifluoromethyl group, in particular, has been shown to enhance binding affinity by stabilizing the transition state of enzyme-substrate interactions.

In parallel, agrochemical applications of this compound have been explored. Its structural features make it a promising candidate for developing novel pesticides with improved efficacy and reduced environmental impact. The dichloro and trifluoromethyl groups contribute to its bioactivity against a range of pests while maintaining selectivity toward non-target organisms.

The synthesis of 2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Modern synthetic methodologies have refined these processes, enabling scalable production under controlled conditions. This accessibility is crucial for both academic research and industrial applications, ensuring that researchers can explore its full potential without significant synthetic hurdles.

From a pharmacological perspective, the compound’s scaffold has been modified in various ways to optimize its therapeutic profile. For instance, derivatives with different substituents on the pyridine ring or phenyl group have been synthesized to evaluate their effects on receptor binding and metabolic stability. Such modifications are essential for understanding structure-activity relationships (SARs), which guide the development of more effective drugs.

The role of fluorine-containing compounds in drug discovery cannot be overstated. The unique electronic properties of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. In 2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine, the trifluoromethyl group contributes to these properties by increasing lipophilicity and reducing metabolic degradation. This has led to its incorporation into several drug candidates that are currently in clinical development.

Moreover, the compound’s potential as an intermediate in larger synthetic schemes has been recognized. Its versatility allows it to serve as a building block for more complex molecules, facilitating the rapid assembly of novel compounds for screening purposes. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large libraries of derivatives are synthesized and tested for biological activity.

Recent research has also explored the use of 2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine in combination therapies. By pairing it with other bioactive agents, researchers aim to achieve synergistic effects that could improve treatment outcomes for various diseases. Such combinations are particularly relevant in oncology, where multi-target inhibition is often required to overcome drug resistance.

The compound’s stability under various conditions has been another area of focus. Studies have investigated its behavior in different solvents and at varying temperatures to ensure that it remains viable throughout synthetic and analytical processes. This stability is crucial for ensuring reproducibility in experiments and scalability in industrial production.

In conclusion,2,6-Dichloro-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261564-52-6) represents a promising candidate for further exploration in pharmaceutical and agrochemical research. Its unique structural features offer multiple avenues for therapeutic intervention, while its synthetic accessibility ensures that it remains a relevant tool for both academic and industrial scientists alike.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.